Cas no 53557-69-0 (4-Amino-6-iodopyrimidine)

• Product Name: 4-Amino-6-iodopyrimidine
• CAS No: 53557-69-0
• MF: C₄H₄IN₃
• MW: 220.999132156372
• MDL: MFCD11109819
• CID: 365765
• PubChem ID: 12258871
• Update Time: 2025-10-24

4-Amino-6-iodopyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Iodopyrimidin-4-amine
• 4-Amino-6-iodopyrimidine
• 4-Pyrimidinamine,6-iodo-
• 6-iodo-4-Pyrimidinamine
• 4-Amino-6-jodopyrimidin
• 6-Amino-4-iod-pyrimidin
• 6-iodo-pyrimidin-4-ylamine
• 6-Jod-pyrimidin-4-ylamin
• W6793
• LQSJUQMCZHVKES-UHFFFAOYSA-N
• FCH1402566
• AB0025348
• AX8159669
• ST2412420
• AKOS015855040
• MFCD11109819
• PERFLUOROPENTANOICACID
• 6-Iodopyrimidin-4-amine, 95%
• SCHEMBL4716368
• CS-W022505
• SB60614
• DS-10605
• FT-0723463
• EN300-1272901
• SY076090
• DTXSID00482781
• A870694
• 53557-69-0
• DB-071702

• MDL： MFCD11109819
• Inchi： 1S/C4H4IN3/c5-3-1-4(6)8-2-7-3/h1-2H,(H2,6,7,8)
• InChI Key： LQSJUQMCZHVKES-UHFFFAOYSA-N
• SMILES： IC1=CC(N)=NC=N1

Computed Properties

• Exact Mass: 220.94500
• Monoisotopic Mass: 220.94499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 51.8

Experimental Properties

• Color/Form: No data avaiable
• Density: 2.204
• Melting Point: No data available
• Boiling Point: 345 °C at 760 mmHg
• Flash Point: 162.4 °C
• PSA: 51.80000
• LogP: 1.24460
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-Amino-6-iodopyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Amino-6-iodopyrimidine

Professional Introduction to 4-Amino-6-iodopyrimidine (CAS No. 53557-69-0)

4-Amino-6-iodopyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 53557-69-0, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activities and roles in drug development. The presence of both an amino group and an iodine substituent on the pyrimidine ring imparts unique chemical properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for various therapeutic applications.

The structural features of 4-amino-6-iodopyrimidine make it particularly useful in the synthesis of more complex molecules. The amino group (-NH₂) serves as a nucleophilic center, enabling reactions such as nucleophilic substitution, while the iodine atom (I) acts as a good leaving group in cross-coupling reactions. These characteristics have positioned this compound as a key building block in the construction of biologically active scaffolds, particularly in the development of small-molecule inhibitors and probes.

In recent years, 4-amino-6-iodopyrimidine has been extensively studied for its potential in drug discovery. One of the most compelling areas of research involves its application in the synthesis of kinase inhibitors, which are critical in targeting various cancers and inflammatory diseases. The pyrimidine core is a common motif in many kinase inhibitors, and modifications at the 4-amino and 6-iodo positions allow for fine-tuning of binding affinity and selectivity. For instance, recent studies have demonstrated that derivatives of 4-amino-6-iodopyrimidine can be effectively incorporated into molecules that inhibit tyrosine kinases, such as Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs). These inhibitors have shown promise in preclinical models for conditions like rheumatoid arthritis and certain types of cancer.

Another area where 4-amino-6-iodopyrimidine has made significant contributions is in the development of antiviral agents. Pyrimidine derivatives are well-documented for their ability to interfere with viral replication cycles. Researchers have leveraged the reactivity of the iodine atom to introduce diverse functional groups into the pyrimidine ring, creating novel compounds with enhanced antiviral properties. Notably, modifications at the 4-amino position have been found to modulate interactions with viral enzymes, leading to increased efficacy against pathogens such as herpesviruses and flaviviruses.

The utility of 4-amino-6-iodopyrimidine extends beyond kinase inhibitors and antivirals. It has also been explored in the context of developing treatments for neurological disorders. Pyrimidine-based compounds have shown potential as modulators of neurotransmitter systems, and derivatives of 4-amino-6-iodopyrimidine have been investigated for their effects on receptors such as N-methyl-D-aspartate (NMDA) and gamma-aminobutyric acid (GABA). These studies highlight the compound's versatility and its potential application in addressing conditions like epilepsy and neurodegenerative diseases.

From a synthetic chemistry perspective, 4-amino-6-iodopyrimidine serves as a versatile intermediate that enables access to a wide range of pharmacologically relevant molecules. The iodine substituent facilitates palladium-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Stille, and Sonogashira couplings, which are essential for constructing complex organic frameworks. Additionally, the amino group allows for further derivatization through reactions such as amide bond formation, urea synthesis, or diazotization, expanding its utility in medicinal chemistry libraries.

The increasing demand for high-quality intermediates like 4-amino-6-iodopyrimidine has driven advancements in synthetic methodologies aimed at improving yield and purity. Modern synthetic routes often incorporate green chemistry principles to minimize waste and enhance sustainability. For example, recent developments have focused on optimizing reaction conditions to reduce reliance on hazardous reagents while maintaining high efficiency. These efforts align with broader industry trends toward environmentally conscious drug development.

As research continues to uncover new biological targets and therapeutic opportunities, the significance of 4-amino-6-iodopyrimidine is likely to grow. Its unique structural features provide a robust foundation for designing molecules with tailored biological activities. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential in addressing unmet medical needs. By leveraging cutting-edge synthetic techniques and integrating insights from structural biology, researchers can continue to develop innovative derivatives that push the boundaries of drug discovery.

In conclusion,4-amino-6-iodopyrimidine (CAS No. 53557-69-0) is a multifaceted compound with broad applications in pharmaceutical research and development. Its role as a key intermediate in synthesizing biologically active molecules underscores its importance in modern drug design strategies. As new discoveries emerge from interdisciplinary collaborations within academia and industry,4-amino-6-iodopyrimidine will undoubtedly remain at the forefront of medicinal chemistry innovation.